Cas no 1803858-29-8 (2-Acetylbenzo[d]oxazole-4-carboxylic acid)

• Product Name: 2-Acetylbenzo[d]oxazole-4-carboxylic acid
• CAS No: 1803858-29-8
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4817880
• Update Time: 2025-10-30

2-Acetylbenzo[d]oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzo[d]oxazole-4-carboxylic acid

• Inchi： 1S/C10H7NO4/c1-5(12)9-11-8-6(10(13)14)3-2-4-7(8)15-9/h2-4H,1H3,(H,13,14)
• InChI Key： JJGREALUKGSGMC-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.3
• Topological Polar Surface Area: 80.4

Additional information on 2-Acetylbenzo[d]oxazole-4-carboxylic acid

Comprehensive Overview of 2-Acetylbenzo[d]oxazole-4-carboxylic acid (CAS No. 1803858-29-8): Properties, Applications, and Research Insights

2-Acetylbenzo[d]oxazole-4-carboxylic acid (CAS No. 1803858-29-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a benzo[d]oxazole core with acetyl and carboxylic acid functional groups, making it a versatile intermediate for synthesizing biologically active derivatives. Recent studies highlight its potential as a precursor for small-molecule drug discovery, particularly in targeting enzyme inhibition pathways.

The growing interest in oxazole-based compounds like 2-Acetylbenzo[d]oxazole-4-carboxylic acid correlates with the surge in demand for heterocyclic building blocks in medicinal chemistry. Researchers are exploring its applications in developing anti-inflammatory agents and antimicrobial scaffolds, as evidenced by its frequent appearance in patent filings related to kinase inhibitors. The compound's carboxylic acid moiety enables facile derivatization, allowing for structure-activity relationship (SAR) studies in lead optimization processes.

From a synthetic chemistry perspective, CAS 1803858-29-8 demonstrates remarkable stability under various reaction conditions, making it suitable for multistep organic synthesis. Its crystalline form and well-defined melting point (typically 210-215°C) facilitate purification and characterization. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in biological assays. The compound's solubility profile—moderate in polar aprotic solvents like DMSO but limited in water—guides formulation strategies for in vitro testing.

Emerging trends in fragment-based drug design have increased the relevance of 2-Acetylbenzo[d]oxazole-4-carboxylic acid as a privileged scaffold. Computational chemistry studies reveal its favorable molecular docking properties with protein targets involved in metabolic disorders. This aligns with current industry focus on metabolic disease therapeutics, addressing frequent search queries about "novel diabetes drug targets" and "small molecules for obesity management." The compound's hydrogen bond acceptor/donor capacity enhances target engagement, a feature highlighted in recent medicinal chemistry publications.

Quality control protocols for 1803858-29-8 emphasize rigorous chromatographic analysis to ensure batch-to-batch consistency. Suppliers typically provide detailed COA (Certificate of Analysis) documentation, including residual solvent content and heavy metal screening—factors crucial for GMP-compliant synthesis. The compound's stability under accelerated degradation conditions (40°C/75% RH) supports its use in long-term drug development projects, answering common industry concerns about API intermediate stability.

Environmental and safety assessments of 2-Acetylbenzo[d]oxazole-4-carboxylic acid indicate low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry principles. Its biodegradation profile and absence of persistent bioaccumulative characteristics make it preferable over traditional halogenated intermediates—a significant consideration given increasing regulatory scrutiny on sustainable chemical manufacturing.

The global market for specialty heterocycles like CAS 1803858-29-8 reflects a compound annual growth rate (CAGR) of 6.2% (2023-2030), driven by expanding contract research organizations and academic drug discovery programs. Custom synthesis services now offer this compound with various isotopic labeling options (e.g., ¹³C, ²H) to support ADME studies—addressing researchers' frequent questions about "tracer compounds for metabolic pathway analysis."

Future research directions for 2-Acetylbenzo[d]oxazole-4-carboxylic acid include exploration of its metal-chelating properties for catalytic applications and investigation of its photophysical characteristics in materials science. The compound's dual functionality (acetyl and carboxyl groups) presents opportunities for developing bifunctional linkers in bioconjugation chemistry—an area gaining traction in ADC (antibody-drug conjugate) development.